Cas no 16755-03-6 (Adenine,2-chloro-N,N-dimethyl-9-b-D-ribopyranosyl- (8CI))

• Product Name: Adenine,2-chloro-N,N-dimethyl-9-b-D-ribopyranosyl- (8CI)
• CAS No: 16755-03-6
• MF: C₁₂H₁₆ClN₅O₄
• MW: 329.739541053772
• CID: 234763
• PubChem ID: 268852
• Update Time: 2025-04-19

Adenine,2-chloro-N,N-dimethyl-9-b-D-ribopyranosyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,2-chloro-N,N-dimethyl-9-b-D-ribopyranosyl- (8CI)
• (2-chloro-9-methyl-9H-purin-6-yl)-dimethyl-amine
• 2-Chlor-6-dimethylamino-7-methylpurin
• 2-Chloro-N,N,9-trimethyl-9H-purin-6-amine
• 9H-Purin-6-amine, 2-chloro-N,N,9-trimethyl-
• AC1L3V3J
• NSC109307
• NSC-109307
• DTXSID30937350
• 2-chloro-n,n-dimethyl-9-pentopyranosyl-9h-purin-6-amine
• 16755-03-6

• Inchi： 1S/C12H16ClN5O4/c1-17(2)9-6-10(16-12(13)15-9)18(4-14-6)11-8(21)7(20)5(19)3-22-11/h4-5,7-8,11,19-21H,3H2,1-2H3
• InChI Key： PJUQPKSQVPBGBZ-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)C1C(C(C(CO1)O)O)O)N(C)C

Computed Properties

• Exact Mass: 329.08928
• Monoisotopic Mass: 329.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.81
• Boiling Point: 564.4°Cat760mmHg
• Flash Point: 295.2°C
• Refractive Index: 1.768
• PSA: 116.76
• LogP: -0.84280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds